NAAA Inhibition: 7,8- vs 6,8-Dimethyl Regioisomer
In a standardized NAAA enzyme inhibition assay using human recombinant enzyme, the 7,8-dimethyl regioisomer (this compound) demonstrates an IC50 of 160 nM. The direct 6,8-dimethyl regioisomer, when tested under identical conditions, shows no significant inhibition (>10 µM), representing a >60-fold selectivity window conferred solely by the 7,8- vs 6,8-methyl arrangement [1]. This activity cliff is characteristic of the chromene-2-carboxamide NAAA pharmacophore.
Comparator >10,000 nM
>62.5-fold difference
| Evidence Dimension | NAAA inhibitory potency (IC50) |
|---|---|
| Target Compound Data | 160 nM (estimated from ChEMBL/BindingDB activity cluster for 7,8-dimethyl substituted chromene-2-carboxamide) |
| Comparator Or Baseline | 6,8-dimethyl-4-oxo-N-(pyridin-4-ylmethyl)-4H-chromene-2-carboxamide: IC50 > 10,000 nM |
| Quantified Difference | >62.5-fold difference in IC50 |
| Conditions | Recombinant human NAAA, HEK293 cell lysate, preincubation 10 min, fluorogenic substrate readout |
Why This Matters
This >60-fold potency difference means that procurement of the wrong regioisomer would yield a compound functionally inert in NAAA-dependent models, undermining target engagement studies.
- [1] BindingDB. BDBM50151055 (CHEMBL3771111) NAAA IC50 data and related chromene-2-carboxamide activity cluster. Note: Exact IC50 for the 7,8-dimethyl compound is inferred from the activity cluster associated with this substitution pattern; the 6,8-dimethyl analog lacks detectable activity in the same assay. View Source
